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Compound of Interest

Compound Name: 3-(Bromomethyl)hexane

Cat. No.: B12311707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Bromomethyl)hexane is a halogenated aliphatic hydrocarbon. As a primary alkyl bromide,

its chemical reactivity is primarily defined by the presence of the carbon-bromine bond, which

makes it a useful intermediate in organic synthesis. This technical guide provides a

comprehensive overview of the known physical and chemical properties, a representative

synthetic and purification protocol, and essential safety and handling information for 3-
(Bromomethyl)hexane. Due to the limited availability of experimental data for this specific

compound, some properties are based on high-quality computational predictions and data from

structurally similar molecules.

Core Physical and Chemical Properties
The physical and chemical properties of 3-(Bromomethyl)hexane are crucial for its application

in experimental settings. The following tables summarize the available data.
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Property Value Source

Molecular Formula C₇H₁₅Br PubChem[1]

Molecular Weight 179.10 g/mol PubChem[1]

Appearance Light yellow liquid (predicted)
Thermo Fisher Scientific (for a

similar compound)[2]

Boiling Point

No experimental data

available. Estimated to be

similar to other bromoheptane

isomers.

Density
No experimental data

available.

Solubility

Expected to be insoluble in

water and soluble in common

organic solvents like ethanol,

diethyl ether, and

dichloromethane.

Guidechem (for 3-

bromohexane)[3], Solubility of

Things (general for brominated

compounds)[4]

XLogP3-AA 3.6 PubChem (Computed)[1]
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Property Value Source

IUPAC Name 3-(bromomethyl)hexane PubChem[1]

CAS Number 98429-67-5 PubChem[1]

Canonical SMILES CCCC(CC)CBr PubChem[1]

InChI Key
ARFFUTYHKZEVGA-

UHFFFAOYSA-N
PubChem[1]

Reactivity

Reacts as a primary alkyl

halide, susceptible to

nucleophilic substitution (SN2)

and elimination (E2) reactions.

MSU chemistry[5]

Stability

Stable under normal storage

conditions. Avoid heat, sparks,

open flames, and strong

oxidizing agents.

Sigma-Aldrich (for 1-

bromohexane)[6]

Experimental Protocols
Synthesis of 3-(Bromomethyl)hexane
A common method for the synthesis of primary alkyl bromides from the corresponding alcohol

is through reaction with a brominating agent such as phosphorus tribromide (PBr₃) or

hydrobromic acid (HBr). Below is a representative protocol for the synthesis of 3-
(Bromomethyl)hexane from 3-(Hydroxymethyl)hexane.

Reaction: (C₂H₅)CH(C₃H₇)CH₂OH + PBr₃ → (C₂H₅)CH(C₃H₇)CH₂Br

Materials:

3-(Hydroxymethyl)hexane

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether
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Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, dropping funnel, reflux condenser, magnetic stirrer, heating mantle,

separatory funnel, rotary evaporator.

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 3-(Hydroxymethyl)hexane in anhydrous diethyl ether.

Cool the solution in an ice bath to 0 °C.

Slowly add phosphorus tribromide (PBr₃) dropwise to the stirred solution. An exothermic

reaction will occur. Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for 2-3 hours.

Cool the reaction mixture to room temperature and then pour it over crushed ice.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude 3-(Bromomethyl)hexane.

Purification Protocol: Flash Column Chromatography
The crude product can be purified by flash column chromatography.

Materials:

Crude 3-(Bromomethyl)hexane
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Silica gel (for column chromatography)

Hexane

Ethyl acetate

Glass column, flasks, air or nitrogen pressure source.

Procedure:

Prepare a slurry of silica gel in hexane and pack it into a glass column.

Dissolve the crude 3-(Bromomethyl)hexane in a minimal amount of hexane.

Load the sample onto the top of the silica gel column.

Elute the column with a gradient of ethyl acetate in hexane (e.g., starting with 100% hexane

and gradually increasing the polarity with ethyl acetate).

Collect fractions and analyze them by thin-layer chromatography (TLC) to identify the

fractions containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield purified

3-(Bromomethyl)hexane.

Visualizations
Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12311707?utm_src=pdf-body
https://www.benchchem.com/product/b12311707?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12311707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(Hydroxymethyl)hexane + PBr3
in Diethyl Ether
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Drying with MgSO4

Solvent Removal
(Rotary Evaporator)

Flash Column Chromatography
(Silica Gel, Hexane/Ethyl Acetate)

Pure 3-(Bromomethyl)hexane

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 3-(Bromomethyl)hexane.

Reactivity in Nucleophilic Substitution
As a primary alkyl bromide, 3-(Bromomethyl)hexane is a good substrate for SN2 reactions,

which are crucial in drug development for linking different molecular fragments.
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Nu:⁻ + 3-(Bromomethyl)hexane

[Nu---C---Br]⁻
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SN2 Attack

Nu-CH₂(C₆H₁₃) + Br⁻

Inversion of Stereochemistry

Click to download full resolution via product page

Caption: General mechanism of an SN2 reaction with 3-(Bromomethyl)hexane.

Safety and Handling
Hazard Identification:[7]

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Measures:[2][7]

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat. Avoid contact with skin, eyes, and clothing. Avoid breathing

vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from heat, sparks, open flames, and strong oxidizing agents.
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Disposal: Dispose of in accordance with local, state, and federal regulations.

Applications in Research and Drug Development
While specific biological activities of 3-(Bromomethyl)hexane are not well-documented, its

structural motif as a primary alkyl bromide makes it a versatile building block in medicinal

chemistry. Alkyl halides are frequently used to introduce alkyl chains to a core molecule, which

can modulate properties such as lipophilicity, metabolic stability, and binding affinity to

biological targets. The reactivity of the C-Br bond allows for its use in a variety of coupling

reactions to form C-C, C-N, C-O, and C-S bonds, enabling the synthesis of diverse compound

libraries for drug screening. The use of chiral alkyl halides, in particular, can be crucial for

enhancing the biological activity and specificity of drug candidates[8].

Conclusion
3-(Bromomethyl)hexane is a valuable chemical intermediate with predictable reactivity based

on its primary alkyl bromide structure. While experimental data on its physical properties and

biological applications are scarce, this guide provides a solid foundation for its safe handling,

synthesis, and potential applications in a research and development setting. Researchers

should exercise caution and adhere to standard laboratory safety protocols when working with

this compound. Further studies are warranted to fully characterize its physicochemical

properties and explore its potential in medicinal chemistry and other fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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